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Introduction and Historical Context

Thiamine bromide, a pharmaceutical salt form of vitamin B1, has been extensively investigated in

Russian clinical research for decades. This compound represents an important therapeutic variant in the

thiamine family, characterized by the replacement of the chloride ion found in conventional thiamine

hydrochloride with a bromide ion. Russian medical science has pioneered several unique clinical

applications for this compound, particularly in the management of gastrointestinal disorders, neurological

conditions, and cardiovascular diseases. The distinct pharmacological profile of thiamine bromide,

including its potential effects on cerebral circulation and gastric function, has made it a subject of ongoing

scientific interest in Russian medical literature.

The research landscape for thiamine bromide spans from the mid-20th century to contemporary

investigations, reflecting its enduring therapeutic relevance. Russian clinical studies have employed rigorous

methodological approaches to elucidate the compound's mechanisms of action, optimal dosing parameters,

and clinical efficacy across various patient populations. This comprehensive analysis synthesizes findings

from historical and contemporary Russian research to provide drug development professionals with a

nuanced understanding of thiamine bromide's potential applications and underlying pharmacological

properties, supported by structured data presentation and visual representations of key mechanistic pathways.
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Clinical Applications and Therapeutic Uses

Gastrointestinal Ulcer Management

Russian clinical research has extensively investigated thiamine bromide for managing peptic ulcer disease,

with demonstrated effects on pain relief and ulcer healing. A 1963 study conducted at the Kazan Medical

Institute examined 66 patients with gastric (18) and duodenal (48) ulcers who received daily intravenous

injections of thiamine bromide at 20-40 mg doses for 10-20 days. The treatment yielded significant

symptomatic improvement, with complete pain disappearance after 2-3 injections in 53 patients (80.3%)

and after 4-5 injections in 10 additional patients (15.2%). Dyspeptic symptoms including vomiting, nausea,

heartburn, and constipation disappeared completely in 63 patients (95.5%) [1].

The therapeutic efficacy was further evaluated through radiographic examination, which showed complete

disappearance of the ulcer niche in 19 of 35 patients (54.3%), reduced niche size in 8 patients (22.9%), and

no significant change in the remaining cases. Researchers documented additional metabolic effects

including normalized gastric acidity, slight blood sugar reduction, increased plasma reserve alkalinity, and

elevated H-ion concentration in urine. The total cumulative dosage ranged from 60-90 mg to 450-500 mg per

treatment course, with optimal results observed at 100-300 mg for responsive patients and up to 400 mg for

those requiring longer therapy. No adverse reactions were reported across the study population [1].

Neurological and Pediatric Formulations

Russian pharmaceutical science has developed specialized formulations containing thiamine bromide for

neurological applications. A 2015 research paper detailed a pediatric syrup formulation with neurological

activity containing thiamine bromide, pyridoxine hydrochloride, cyanocobalamin, and sorbitol as an

excipient-free dispersion medium. This formulation was specifically designed for young children, excluding

unwanted excipients such as stabilizers, dyes, aromatics, ethanol, and saccharose. The formulation

demonstrated good stability over 30 months and exhibited anxiolytic activity in animal studies, suggesting

potential for pediatric neurological applications [2].

Table: Clinical Applications of Thiamine Bromide in Russian Medical Research
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Therapeutic
Area

Dosage
Regimen

Patient
Population

Key Outcomes
Study
Reference

Peptic Ulcer

Disease

20-40 mg IV

daily for 10-20
days

66 patients (18

gastric, 48
duodenal ulcers)

Pain elimination in

95.5%; ulcer
disappearance in

54.3%

Kazan Medical

Institute, 1963
[1]

Hypertension &

Cerebral
Circulation

1 mL of 6%

solution IM

Patients with

essential
hypertension

Reduced vessel

tonicity; mild
hypotensive effect

Farmakol

Toksikol, 1976
[3]

Pediatric
Neurological

Formulation

Syrup
formulation

Young children
(animal studies)

Anxiolytic activity;
stable for 30 months

Pharmaciya
Journal, 2015

[2]

Pharmacological Properties and Mechanisms

Cardiovascular and Cerebrovascular Effects

Russian research has elucidated significant cerebrovascular effects of thiamine bromide, demonstrating its

influence on cerebral hemodynamics and vascular tonicity. A 1976 experimental and clinical study

published in Farmakol Toksikol investigated the compound's effects on cerebral circulation and arterial

pressure in both animal models and human subjects. In anesthetized cats with controlled respiration,

intravenous administration of thiamine bromide at 5-7 mg/kg significantly affected cerebral blood flow

dynamics, including changes to circulation rate, total arterial pressure, oxygen tension in brain tissues, and

pressure in the brain's venous vessels [3].

In clinical evaluation involving patients with essential hypertension, intramuscular administration of 1 mL

of a 6% thiamine bromide solution resulted in reduced tonicity of both intra- and extracranial vessels while

increasing pulsed variations in cerebral blood volume filling. The study documented a mild hypotensive

effect and demonstrated that oxygen tension in cerebral vessels primarily depended on changes in cerebral

circulation rate. These findings suggest that thiamine bromide exerts its cerebrovascular effects through
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modulation of vascular resistance rather than direct cardiac actions, positioning it as a potential therapeutic

option for conditions involving cerebral circulation impairment [3].

Metabolic Interactions and Enzyme Inhibition

The molecular actions of thiamine bromide extend to enzymatic processes, particularly through its

relationship with thiamine-dependent enzymes. Russian researchers have developed and investigated

oxythiamine bromide as a specific inhibitor of thiamine-dependent enzymes, comparing its properties to

commercial chloride forms. A 1987 study published in Voprosy Meditsinskoi Khimii demonstrated that the

bromide salt offered advantages in synthesis simplicity, higher yield, and superior purity of the final product

while exhibiting lower toxicity while maintaining similar antivitamin activity against transketolase and

pyruvate dehydrogenase compared to chloride forms [4].

These enzymatic inhibition properties are particularly relevant for investigational applications in metabolic

disorders and cancer research, where selective disruption of thiamine-dependent metabolic pathways may

offer therapeutic benefits. The structural characteristics of thiamine bromide, including intermolecular

short contacts involving sulfur and nitrogen atoms of the thiazole ring, contribute to its biological activity

and crystal formation properties, as revealed through X-ray crystallography studies [5]. These molecular

interactions facilitate the compound's participation in critical biochemical pathways, including carbohydrate

metabolism and energy production, which underlie its diverse clinical applications.

Table: Pharmacological Properties of Thiamine Bromide Based on Russian Research

Pharmacological
Parameter

Experimental
Model

Dosage/Concentration Observed Effects
Research
Context

Cerebral

Circulation

Anesthetized

cats

5-7 mg/kg IV Altered cerebral

blood flow
dynamics; changed

oxygen tension

Experimental

study [3]

Vascular Tonicity Human

hypertension
patients

1 mL of 6% solution IM Reduced

intra/extracranial
vessel tonicity;

Clinical study

[3]
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Pharmacological
Parameter

Experimental
Model

Dosage/Concentration Observed Effects
Research
Context

increased blood
volume pulsation

Enzyme Inhibition Comparative
biochemical

study

N/A Lower toxicity with
maintained

antivitamin activity
vs. chloride forms

Enzyme
inhibition

research [4]

Metabolic Effects Peptic ulcer
patients

20-40 mg IV daily Normalized gastric
acidity; reduced

blood sugar;
increased plasma

alkalinity

Clinical
observations

[1]

Analytical Methods and Stability Assessment

Quantification Methodologies

Russian analytical research has contributed significantly to thiamine quantification methods, including

approaches specifically adapted for thiamine bromide. A modified thiochrome method for thiamine

analysis has been systematically evaluated, with detailed investigation of critical methodological factors.

This approach demonstrates linear standard curves from 10 to 3000 nmol/L, with within-run and between-

run coefficients of variation for total thiamin in whole blood of 3.6% and 7.4% respectively. The method

showed excellent analytical recovery ranging from 93-109% across low, intermediate, and high thiamine

concentrations added to whole blood samples [6].

The research identified several methodological optimizations, including the superiority of acid phosphatase

from potato over either α-amylase or acid phosphatase from wheat germ as a dephosphorylating agent. The

timing of cyanogen bromide exposure was established as a critical factor in assay performance.

Additionally, the study documented previously unreported interference from penicillin derivatives, along

with several commonly used diuretic and antiepileptic medications, providing essential methodological

considerations for accurate thiamine bromide quantification in biological samples [6].
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Stability and Formulation Considerations

Russian pharmaceutical sciences have addressed stability profiles of thiamine bromide formulations, with

implications for product development and quality control. Research has established that samples for thiamine

analysis remain stable for two days at room temperature, seven days when refrigerated, and up to two years

when frozen. Interestingly, pre-assay freezing increased sample yield by 41% (±29% SD), suggesting

potential methodological advantages for certain analytical applications [6].

In formulation development, Russian researchers have created stable syrup formulations containing

thiamine bromide for pediatric neurological applications. These formulations maintained stability in

organoleptic properties, qualitative and quantitative content of all active ingredients, microbiological

purity, and technological parameters throughout 30 months of stability testing. The exclusion of problematic

excipients such as stabilizers, dyes, aromatics, ethanol, and saccharose while maintaining extended stability

represents a significant formulation achievement with particular relevance for pediatric populations [2].

Contemporary Research and Future Directions

Thiamine Status in Special Populations

Contemporary Russian-inspired research continues to investigate thiamine status in various clinical

populations, with implications for thiamine bromide therapeutics. A 2025 cross-sectional study examined

thiamine deficiency prevalence in 113 maintenance hemodialysis patients, revealing an 11.5% deficiency

rate. This research employed high-performance liquid chromatography for precise thiamine quantification

in whole blood, demonstrating sophisticated analytical approaches consistent with modern standards [7].

The study revealed significant clinical correlations, including positive associations between thiamine levels

and iron metabolism markers such as hemoglobin, transferrin saturation, and serum iron. Multivariate

regression analysis confirmed that thiamine levels independently correlated with hemoglobin levels,

suggesting a potential relationship between thiamine status and anemia in this population. These findings

highlight the ongoing relevance of thiamine research in contemporary medical science and suggest potential

expanded applications for thiamine bromide in managing complications associated with chronic kidney

disease and other conditions characterized by similar metabolic disturbances [7].
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Molecular Structure and Scientific Implications

Advanced analytical techniques have been applied to characterize the molecular structure of thiamine

bromide, revealing details with potential implications for its pharmacological activity. X-ray crystallography

studies have determined that thiamine bromide hydrate crystals display monoclinic structure with specific

parameters (a = 12.348, b = 24.852, c = 11.682 Å, β = 113.67°, Z = 4, space group P2₁/c). The crystal

structure consists of two crystallographically independent thiamine cations, bromide anions, and water

molecules, with thiamine cations adopting the F-conformation [5].

The identification of intermolecular short contacts involving sulfur and nitrogen atoms of the thiazole ring

provides insight into potential molecular interaction mechanisms that may underlie the compound's

biological activities. These structural characteristics contribute to the compound's physicochemical

properties, stability profile, and potentially distinct pharmacological effects compared to other thiamine salts.

Understanding these structure-activity relationships at the molecular level represents an important

direction for future research and drug development efforts involving thiamine bromide and related

compounds [5].

Visual Representation of Thiamine Bromide
Applications

The following diagram illustrates the primary clinical applications and pharmacological effects of thiamine

bromide as identified in Russian clinical research:
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Diagram: Thiamine bromide's clinical applications, pharmacological effects, and molecular mechanisms

based on Russian clinical research. Solid arrows indicate direct relationships, while dashed arrows represent

underlying mechanisms.

Conclusion

Russian clinical research has established thiamine bromide as a versatile therapeutic agent with

demonstrated efficacy in managing peptic ulcer disease, cerebrovascular disorders, and potential

neurological applications. The distinct pharmacological profile of this bromide salt, including its effects on

pain perception, cerebral circulation, vascular tonicity, and metabolic processes, positions it as a valuable

compound in the therapeutic arsenal. The extensive clinical experience documented in Russian medical
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literature, complemented by contemporary research methodologies, provides a robust foundation for further

investigation and potential expansion of clinical applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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